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Abstract: The Samarium-Neodymium (Sm-Nd) isotopic system is a cornerstone of

geochronology, providing robust age data for rocks and minerals, and tracing geological

processes over billions of years.[1] This document provides a detailed comparison of two

primary approaches: whole-rock and mineral isochron dating. It outlines the fundamental

principles of the ¹⁴⁷Sm to ¹⁴³Nd decay, presents detailed experimental protocols for sample

preparation, chemical separation, and mass spectrometry, and summarizes critical quantitative

data. The goal is to equip researchers with the necessary knowledge to select the appropriate

method and execute the analysis with high precision and accuracy.

Principle of Sm-Nd Isochron Dating
The Sm-Nd dating method is based on the alpha decay of Samarium-147 (¹⁴⁷Sm) to

Neodymium-143 (¹⁴³Nd).[2] This decay has a very long half-life of approximately 106 billion

years, making it ideal for dating ancient geological materials.[1] The fundamental equation

governing this decay process is:

(¹⁴³Nd/¹⁴⁴Nd)present = (¹⁴³Nd/¹⁴⁴Nd)initial + (¹⁴⁷Sm/¹⁴⁴Nd)present * (e^λt - 1)
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(¹⁴³Nd/¹⁴⁴Nd)present is the ratio of the radiogenic daughter isotope ¹⁴³Nd to a stable, non-

radiogenic isotope ¹⁴⁴Nd, as measured in the sample today.

(¹⁴³Nd/¹⁴⁴Nd)initial is the isotopic ratio of Neodymium at the time the rock or mineral system

became closed (t=0).

(¹⁴⁷Sm/¹⁴⁴Nd)present is the ratio of the parent isotope ¹⁴⁷Sm to the stable ¹⁴⁴Nd isotope

measured today.

λ is the decay constant of ¹⁴⁷Sm.[3][4][5]

t is the time elapsed since closure, i.e., the age of the sample.

This equation is in the form of a straight line (y = b + mx). By measuring the ¹⁴³Nd/¹⁴⁴Nd and

¹⁴⁷Sm/¹⁴⁴Nd ratios in several cogenetic samples (either different whole rocks or different

minerals from the same rock) that have a range of Sm/Nd ratios, one can plot an "isochron"

diagram.[1][2] The slope of this line corresponds to (e^λt - 1), from which the age (t) can be

calculated, while the y-intercept gives the initial ¹⁴³Nd/¹⁴⁴Nd ratio of the system.[1]
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Principle of Sm-Nd Isochron Dating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fiveable.me [fiveable.me]

2. Samarium–neodymium dating - Wikipedia [en.wikipedia.org]

3. Radioactive decay - Wikipedia [en.wikipedia.org]

4. chem.libretexts.org [chem.libretexts.org]

5. savemyexams.com [savemyexams.com]

To cite this document: BenchChem. [Application Notes and Protocols: Whole-Rock vs.
Mineral Isochron Dating Using Samarium-147]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b087331#whole-rock-versus-mineral-isochron-
dating-using-samarium-147]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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